4-[2-(3-Carboxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-2-hydroxybenzoic acid

• CAS No.: 95710-82-0
• Molecular Formula: C14H10N2O6
• Molecular Weight: 302.24 g/mol
• IUPAC Name: 4-[(3-carboxy-4-hydroxyphenyl)diazenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H10N2O6/c17-11-4-2-7(5-10(11)14(21)22)15-16-8-1-3-9(13(19)20)12(18)6-8/h1-6,17-18H,(H,19,20)(H,21,22)
• InChI Key: ITHFNJCQUCSZHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)O)C(=O)O)O)C(=O)O

Description

4-[2-(3-Carboxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C14H10N2O6 and its molecular weight is 302.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of disodium-4,5'-azo-bis-salicylate was dissolved in 20 ml of boiling water, whereupon the solution was acidified with acetic acid down to pH 4. After cooling, the product was filtered off, washed with water and dried. Yield: 0.8 g.